Cas no 339201-69-3 (5-methyl-7-(trifluoromethyl)1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 5-methyl-7-(trifluoromethyl)1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 339201-69-3
• MF: C₇H₆F₃N₅
• MW: 217.151250362396
• MDL: MFCD00472946
• CID: 852661
• PubChem ID: 7341290
• Update Time: 2025-04-19

5-methyl-7-(trifluoromethyl)1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 5-Methyl-7-(trifluoromethyl)[1,2,4]triazolo-[1,5-a]pyrimidin-2-amine
• 5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• AKOS001170833
• SR-01000088273
• ALBB-005421
• SDCCGSBI-0658321.P001
• SR-01000088273-1
• STK199619
• AT12350
• 339201-69-3
• MFCD00472946
• HMS1781O18
• LS-02021
• 5-methyl-7-(trifluoromethyl)1,2,4triazolo1,5-apyrimidin-2-amine

• MDL： MFCD00472946
• Inchi： 1S/C7H6F3N5/c1-3-2-4(7(8,9)10)15-6(12-3)13-5(11)14-15/h2H,1H3,(H2,11,14)
• InChI Key： OVLITKPSPAIUJU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=NC(N)=NN12)(F)F

Computed Properties

• Exact Mass: 217.05752970g/mol
• Monoisotopic Mass: 217.05752970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1Ų